Cas no 773874-05-8 (Methyl 3-chloro-2-fluorobenzoate)
Methyl 3-chloro-2-fluorobenzoate is a fluorinated and chlorinated benzoate ester with the molecular formula C₈H₆ClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to the presence of both chloro and fluoro substituents, which enhance reactivity and selectivity. Its ester group allows for further functionalization, making it valuable in cross-coupling reactions and derivatization processes. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precision synthesis, where regioselective modifications are required. Typical applications include the development of active pharmaceutical ingredients (APIs) and specialty chemicals.
773874-05-8 structure
Product Name:Methyl 3-chloro-2-fluorobenzoate
CAS No:773874-05-8
MF:C8H6ClFO2
MW:188.583445072174
CID:1039678
PubChem ID:24820420
Update Time:2025-06-06
Methyl 3-chloro-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloro-2-fluorobenzoate
- ACMC-209p9r
- AK-98630
- ANW-37021
- CTK8B2308
- KB-256422
- MolPort-003-987-229
- Methyl3-chloro-2-fluorobenzoate
- BS-24365
- FT-0717141
- MFCD06203787
- WBTHSEQMJLZATD-UHFFFAOYSA-N
- 3-Chloro-2-fluorobenzoic acid, methyl ester
- SCHEMBL18555858
- 3-Chloro-2-fluorobenzoic acid methyl ester
- AKOS006294241
- 773874-05-8
- DTXSID10647506
- Methyl 2-fluoro-3-chloro benzoate
-
- Inchi: 1S/C8H6ClFO2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
- InChI Key: WBTHSEQMJLZATD-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C(=O)OC)=C1F
Computed Properties
- Exact Mass: 188.0040353g/mol
- Monoisotopic Mass: 188.0040353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Methyl 3-chloro-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M295608-100mg |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | M295608-250mg |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | M295608-500mg |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | M295608-1g |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 1g |
$98.00 | 2023-05-18 | ||
| Alichem | A015008154-250mg |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 97% | 250mg |
$475.20 | 2023-09-01 | |
| Alichem | A015008154-500mg |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 97% | 500mg |
$855.75 | 2023-09-01 | |
| Alichem | A015008154-1g |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 97% | 1g |
$1490.00 | 2023-09-01 | |
| Apollo Scientific | PC502673-1g |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 98% | 1g |
£48.00 | 2025-07-04 | |
| Apollo Scientific | PC502673-5g |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 98% | 5g |
£59.00 | 2025-07-04 | |
| Ambeed | A441261-1g |
Methyl 3-chloro-2-fluorobenzoate |
773874-05-8 | 98% | 1g |
$17.0 | 2025-04-17 |
Methyl 3-chloro-2-fluorobenzoate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
773874-05-8 (Methyl 3-chloro-2-fluorobenzoate) Related Products
- 948833-74-7(Methyl 3-chloro-2,4-difluorobenzoate)
- 1214334-98-1(Methyl 4-chloro-2,3-difluorobenzoate)
- 57381-36-9(Methyl 5-chloro-2-fluorobenzoate)
- 1097886-66-2((4-METHYLPYRROLIDIN-3-YL)METHANAMINE)
- 773135-47-0(benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester)
- 879093-03-5(Ethyl 4-Chloro-2,5-difluorobenzoate)
- 148893-72-5(Methyl 4-chloro-2-fluorobenzoate)
- 773135-55-0(Ethyl 3-chloro-2-fluorobenzoate)
- 773873-97-5(methyl 3-chloro-2,6-difluorobenzoate)
- 1214361-01-9(Methyl 4-Chloro-2,5-difluorobenzoate)
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